Cas no 1314988-15-2 (Tert-butyl 3-propoxyazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-propoxyazetidine-1-carboxylate
• CAS No: 1314988-15-2
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD09752648
• CID: 4583607
• Update Time: 2025-10-28

Tert-butyl 3-propoxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 3-PROPOXYAZETIDINE-1-CARBOXYLATE
• Tert-butyl 3-propoxyazetidine-1-carboxylate

• MDL： MFCD09752648
• Inchi： 1S/C11H21NO3/c1-5-6-14-9-7-12(8-9)10(13)15-11(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： PKVBPBBOFWPSTL-UHFFFAOYSA-N
• SMILES： O(CCC)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 215.152
• Monoisotopic Mass: 215.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.8

Tert-butyl 3-propoxyazetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-butyl 3-propoxyazetidine-1-carboxylate

Tert-butyl 3-propoxyazetidine-1-carboxylate (CAS No. 1314988-15-2): A Comprehensive Overview

Tert-butyl 3-propoxyazetidine-1-carboxylate, identified by the CAS number 1314988-15-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique azetidine core structure, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a tert-butyl group and a propoxy substituent on the azetidine ring imparts distinct chemical reactivity and stability, making it a versatile building block for drug development.

The< strong>tert-butyl group, known for its steric hindrance and stability, plays a crucial role in modulating the reactivity of the molecule. This steric effect can influence the selectivity of chemical reactions, allowing for precise modifications at specific sites on the molecule. In contrast, the< strong>propoxy group introduces polarity and hydrophilicity, enhancing solubility and interaction with biological targets. These combined features make< strong>Tert-butyl 3-propoxyazetidine-1-carboxylate an attractive candidate for further functionalization and derivatization.

In recent years, there has been growing interest in azetidine derivatives due to their potential applications in drug discovery. Azetidine scaffolds are known to mimic natural amino acid structures, providing a basis for designing peptidomimetics with improved pharmacokinetic properties. The incorporation of< strong>Tert-butyl 3-propoxyazetidine-1-carboxylate into drug candidates has shown promise in several therapeutic areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of< strong>Tert-butyl 3-propoxyazetidine-1-carboxylate is its utility as a precursor in the synthesis of novel heterocyclic compounds. Researchers have leveraged its reactivity to develop innovative strategies for constructing complex molecular architectures. For instance, the tert-butyl group can be selectively removed under mild conditions, allowing access to more reactive intermediates that can undergo further functionalization. This flexibility is particularly valuable in medicinal chemistry, where the ability to modify multiple sites on a molecule is often essential for optimizing biological activity.

The propoxy substituent also contributes to the compound's versatility. It can participate in various chemical transformations, such as nucleophilic substitution reactions, which are commonly employed in drug synthesis. Additionally, the hydrophilic nature of the propoxy group enhances solubility in aqueous environments, facilitating its use in biological assays and formulations.

Recent studies have highlighted the potential of< strong>Tert-butyl 3-propoxyazetidine-1-carboxylate in developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in cancer therapy. By incorporating azetidine derivatives into kinase inhibitors, researchers aim to achieve higher selectivity and potency while minimizing off-target effects. The steric and electronic properties of< strong>Tert-butyl 3-propoxyazetidine-1-carboxylate make it an ideal candidate for designing molecules that can interact specifically with kinase active sites.

In addition to its applications in oncology, there is evidence suggesting that< strong>Tert-butyl 3-propoxyazetidine-1-carboxylate may have therapeutic benefits in managing inflammatory diseases. Inflammatory processes often involve dysregulation of signaling pathways controlled by kinases and other enzymes. By targeting these pathways with carefully designed inhibitors derived from azetidine scaffolds, it may be possible to develop novel anti-inflammatory agents with improved efficacy and safety profiles.

The synthesis of< strong>Tert-butyl 3-propoxyazetidine-1-carboxylate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of propoxymethyl azetidinone, which is then subjected to tert-butylation under controlled conditions. The choice of reagents and catalysts is critical to achieving high yields and purity while minimizing side reactions. Advances in synthetic methodologies have enabled more efficient and sustainable routes to this compound, aligning with broader trends in green chemistry.

The structural features of< strong>Tert-butyl 3-propoxyazetidine-1-carboxylate also make it a valuable tool for computational studies. Molecular modeling techniques can be used to predict how this compound interacts with biological targets at the atomic level. These insights are crucial for designing molecules with optimized binding affinities and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and reduce reliance on trial-and-error approaches.

In conclusion,< strong>Tert-butyl 3-propoxyazetidine-1-carboxylate (CAS No. 1314988-15-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural properties and synthetic versatility position it as a key intermediate for developing novel therapeutics across multiple disease areas. As research continues to uncover new applications for azetidine derivatives, compounds like this are likely to play an increasingly important role in shaping the future of medicine.